(2S)-1-(benzyloxy)-3-fluoropropan-2-ol
Overview
Description
(2S)-1-(benzyloxy)-3-fluoropropan-2-ol, also known as (2S)-1-benzyloxy-3-fluoropropanol, is a fluorinated alcohol that has been studied for its potential applications in scientific research and laboratory experiments. The compound has a wide range of biochemical and physiological effects, as well as advantages and limitations for lab experiments.
Scientific Research Applications
(2S)-1-(benzyloxy)-3-fluoropropan-2-ol has been studied for its potential applications in scientific research. The compound has been found to be a useful reagent for the synthesis of various fluorinated compounds, including fluorinated amines and fluorinated ethers. Additionally, (2S)-1-(benzyloxy)-3-fluoropropan-2-ol has been used as a solvent for the synthesis of other compounds, including fluorinated polymers and organofluorine compounds.
Mechanism of Action
(2S)-1-(benzyloxy)-3-fluoropropan-2-ol has been found to act as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting AChE, (2S)-1-(benzyloxy)-3-fluoropropan-2-ol can lead to increased levels of acetylcholine in the brain, which can have a range of effects on cognition, memory, and other neurological functions.
Biochemical and Physiological Effects
(2S)-1-(benzyloxy)-3-fluoropropan-2-ol has been found to have a range of biochemical and physiological effects. The compound has been found to inhibit the enzyme acetylcholinesterase, leading to increased levels of acetylcholine in the brain. This can have a range of effects on cognition, memory, and other neurological functions. Additionally, (2S)-1-(benzyloxy)-3-fluoropropan-2-ol has been found to have anti-inflammatory and analgesic effects, as well as neuroprotective effects.
Advantages and Limitations for Lab Experiments
(2S)-1-(benzyloxy)-3-fluoropropan-2-ol has been found to have a range of advantages and limitations for lab experiments. One advantage is that the compound is relatively stable and easy to handle. Additionally, the compound has a wide range of biochemical and physiological effects, making it a useful tool for scientific research. One limitation is that the compound is expensive and can be difficult to obtain.
Future Directions
There are a number of potential future directions for (2S)-1-(benzyloxy)-3-fluoropropan-2-ol. One potential direction is to further explore the compound’s potential applications in scientific research and laboratory experiments. Additionally, further research could be conducted to explore the compound’s potential therapeutic applications, such as its potential use as an anti-inflammatory and analgesic agent. Finally, further research could be conducted to explore the compound’s potential use as a solvent for the synthesis of other compounds.
Synthesis Methods
(2S)-1-(benzyloxy)-3-fluoropropan-2-ol can be synthesized in a two-step process. The first step involves the reaction of benzyl bromide with sodium fluoride in the presence of anhydrous potassium carbonate. This reaction results in the formation of (2S)-1-benzyloxy-3-fluoropropanol. The second step involves the reaction of (2S)-1-benzyloxy-3-fluoropropanol with sodium hydroxide in the presence of anhydrous potassium carbonate. This reaction results in the formation of (2S)-1-(benzyloxy)-3-fluoropropan-2-ol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-1-(benzyloxy)-3-fluoropropan-2-ol involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "2-fluoropropene", "benzyl alcohol", "sodium hydride", "tetrahydrofuran", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "sodium sulfate", "magnesium", "iodine", "diethyl ether", "ethylmagnesium bromide", "acetic acid", "sodium borohydride", "methanol" ], "Reaction": [ "Step 1: Preparation of 1-benzyloxy-3-fluoropropan-2-ol", "2-fluoropropene is reacted with benzyl alcohol in the presence of sodium hydride and tetrahydrofuran to yield 1-benzyloxy-3-fluoropropan-2-ol.", "Step 2: Preparation of (2S)-1-(benzyloxy)-3-fluoropropan-2-ol", "1-benzyloxy-3-fluoropropan-2-ol is treated with hydrochloric acid and sodium bicarbonate to remove the benzyl protecting group, yielding (2S)-1-(benzyloxy)-3-fluoropropan-2-ol.", "Step 3: Purification of (2S)-1-(benzyloxy)-3-fluoropropan-2-ol", "The crude product is purified by recrystallization from diethyl ether and ethyl acetate.", "Step 4: Reduction of (2S)-1-(benzyloxy)-3-fluoropropan-2-ol", "(2S)-1-(benzyloxy)-3-fluoropropan-2-ol is reduced with sodium borohydride in methanol to yield the final product, (2S)-1-(benzyloxy)-3-fluoropropan-2-ol." ] } | |
CAS RN |
1707146-21-1 |
Product Name |
(2S)-1-(benzyloxy)-3-fluoropropan-2-ol |
Molecular Formula |
C10H13FO2 |
Molecular Weight |
184.2 |
Purity |
95 |
Origin of Product |
United States |
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